10-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-1-one

• IUPAC Name: 10-methyl-3,4-dihydro-2H-benzo[b][1,6]naphthyridin-1-one
• InChI: InChI=1S/C13H12N2O/c1-8-9-4-2-3-5-10(9)15-11-6-7-14-13(16)12(8)11/h2-5H,6-7H2,1H3,(H,14,16)
• InChI Key: ATDRURYJLYQOIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NC3=CC=CC=C13)CCNC2=O
• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol

Description

10-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-1-one is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the benzo[b]naphthyridine family and has a molecular formula of C13H9N3O.

Mechanism of Action

Target of Action

Similar compounds, such as 1,6-naphthyridines, have been reported to have a wide range of pharmacological applications, including anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and antioxidant activities .

Mode of Action

The differential functionalization of the 1,6-naphthyridine core in similar compounds leads to specific activities . For instance, (phenoxy-aryl)urea appended 1,6-naphthyridines act as sex hormone regulatory agents, while N-arylated/chromone/acid appended 1,6-naphthyridines act as anti-HIV agents .

Biochemical Pathways

Given the broad range of biological applications of similar 1,6-naphthyridines, it can be inferred that multiple pathways might be influenced .

Result of Action

Similar 1,6-naphthyridines have been reported to exhibit a variety of pharmacological activities, suggesting that they may have diverse molecular and cellular effects .

Advantages and Limitations for Lab Experiments

One of the advantages of using 10-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-1-one in lab experiments is its potential as a lead compound for the development of new drugs. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are numerous future directions for research on 10-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-1-one. One potential direction is the development of new drugs based on this compound for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as agriculture and environmental science.
In conclusion, this compound is a heterocyclic compound that has shown great potential in scientific research. Its anti-cancer, anti-inflammatory, and anti-microbial properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

The synthesis of 10-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-1-one can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-amino-4-methylquinoline with ethyl acetoacetate in the presence of a catalyst such as p-toluenesulfonic acid. The resulting product is then treated with concentrated hydrochloric acid to obtain the final compound.

Scientific Research Applications

The potential applications of 10-methyl-1H,2H,3H,4H-benzo[b]1,6-naphthyridin-1-one in scientific research are numerous. This compound has been studied for its anti-cancer properties, with research indicating that it has the ability to induce apoptosis in cancer cells. Additionally, studies have shown that this compound has anti-inflammatory and anti-microbial properties, making it a potential candidate for the development of new drugs.